Cas no 53151-48-7 (1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-)
53151-48-7 structure
Product Name:1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
CAS No:53151-48-7
MF:C14H28N4O2
MW:284.397723197937
CID:357899
PubChem ID:71365337
Update Time:2025-04-19
1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
- 3-[4-[3-(dimethylamino)-3-oxopropyl]piperazin-1-yl]-N,N-dimethylpropanamide
- 3,3'-(Piperazine-1,4-diyl)bis(N,N-dimethylpropanamide)
- 53151-48-7
- DTXSID60788756
-
- Inchi: 1S/C14H28N4O2/c1-15(2)13(19)5-7-17-9-11-18(12-10-17)8-6-14(20)16(3)4/h5-12H2,1-4H3
- InChI Key: JVPSQAMDGVPYHX-UHFFFAOYSA-N
- SMILES: O=C(CCN1CCN(CCC(N(C)C)=O)CC1)N(C)C
Computed Properties
- Exact Mass: 284.22144
- Monoisotopic Mass: 284.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- PSA: 47.1
1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
53151-48-7 (1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-) Related Products
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